Cas no 2228484-09-9 (1-1-(4-bromofuran-2-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(4-bromofuran-2-yl)cyclopropylethan-1-ol
• CAS No: 2228484-09-9
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 6381667
• PubChem ID: 165690630
• Update Time: 2025-05-20

1-1-(4-bromofuran-2-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-bromofuran-2-yl)cyclopropylethan-1-ol
• 2228484-09-9
• EN300-2003387
• 1-[1-(4-bromofuran-2-yl)cyclopropyl]ethan-1-ol

• Inchi： 1S/C9H11BrO2/c1-6(11)9(2-3-9)8-4-7(10)5-12-8/h4-6,11H,2-3H2,1H3
• InChI Key： ASRIHOSYZTZQHT-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C1(C(C)O)CC1

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.4Ų

Additional information on 1-1-(4-bromofuran-2-yl)cyclopropylethan-1-ol

Recent Advances in the Study of 1-1-(4-bromofuran-2-yl)cyclopropylethan-1-ol (CAS: 2228484-09-9)

In recent years, the compound 1-1-(4-bromofuran-2-yl)cyclopropylethan-1-ol (CAS: 2228484-09-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromofuran and cyclopropyl structural motifs, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its synthesis pathways, biological activities, and potential as a lead compound for drug development.

One of the key findings from recent research is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized its synthetic route, achieving higher yields and purity, which is crucial for scaling up production for preclinical studies. The bromofuran moiety, in particular, has been identified as a critical pharmacophore that contributes to the compound's interaction with biological targets.

In terms of biological activity, preliminary studies have demonstrated that 1-1-(4-bromofuran-2-yl)cyclopropylethan-1-ol exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests its potential utility in developing anti-inflammatory agents. Additionally, its structural similarity to known bioactive compounds has prompted investigations into its anticancer properties, with early results indicating selective cytotoxicity against specific cancer cell lines.

Further research has explored the compound's pharmacokinetic properties, including its metabolic stability and bioavailability. These studies are essential for understanding its suitability as a drug candidate. While the current data is promising, more extensive in vivo studies are required to fully assess its therapeutic potential and safety profile.

In conclusion, 1-1-(4-bromofuran-2-yl)cyclopropylethan-1-ol (CAS: 2228484-09-9) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and preliminary biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail.